4-[5-(4-biphenylyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(4-phenylphenyl)-3-pyridin-4-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C19H13N3O/c1-2-4-14(5-3-1)15-6-8-17(9-7-15)19-21-18(22-23-19)16-10-12-20-13-11-16/h1-13H
• InChI Key: GWUYHWSWTKOILT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=NC(=NO3)C4=CC=NC=C4
• Molecular Formula: C19H13N3O
• Molecular Weight: 299.3 g/mol

Description

4-[5-(4-biphenylyl)-1,2,4-oxadiazol-3-yl]pyridine is a compound that has been widely studied in the field of medicinal chemistry. It is a fluorescent molecule that has been used as a probe for various biological applications.

Mechanism of Action

The mechanism of action of 4-[5-(4-biphenylyl)-1,2,4-oxadiazol-3-yl]pyridine is based on its ability to emit fluorescence upon excitation with light. The molecule absorbs light energy and undergoes an electronic transition to an excited state. The excited state is unstable and returns to the ground state by emitting a photon of light. The emitted light can be detected and used to study the properties of the molecule and its interactions with other molecules.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and does not interfere with the normal biochemical and physiological processes of cells. It has been used in various cell-based assays and animal studies without any adverse effects.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[5-(4-biphenylyl)-1,2,4-oxadiazol-3-yl]pyridine in lab experiments include its high sensitivity, selectivity, and versatility. It can be used to study a wide range of biological processes and can be easily incorporated into various experimental setups. However, its limitations include its photobleaching and phototoxicity, which can affect the accuracy and reproducibility of experimental results.

Future Directions

There are several future directions for the use of 4-[5-(4-biphenylyl)-1,2,4-oxadiazol-3-yl]pyridine in scientific research. One direction is the development of new derivatives with improved properties such as increased photostability and reduced toxicity. Another direction is the application of this compound in the development of new diagnostic and therapeutic tools for various diseases. Additionally, the use of this compound in the study of protein-protein interactions and protein-ligand interactions is an area of active research. Finally, the use of this compound in the development of new imaging techniques for biological systems is an area of great interest.

Synthesis Methods

The synthesis of 4-[5-(4-biphenylyl)-1,2,4-oxadiazol-3-yl]pyridine involves the reaction of 4-pyridinecarboxylic acid with 4-(4-bromophenyl)-5-phenyl-1,2,4-oxadiazole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as a catalyst. The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at room temperature. The final product is purified by column chromatography or recrystallization.

Scientific Research Applications

4-[5-(4-biphenylyl)-1,2,4-oxadiazol-3-yl]pyridine has been used as a fluorescent probe for various biological applications. It has been used to study the binding of ligands to proteins, the localization of proteins in cells, and the uptake and distribution of drugs in cells. It has also been used to study the dynamics of lipid membranes and the interaction of lipids with proteins.